(2Z)-3-Ethyl-2-[(2E,4E)-5-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)penta-2,4-dienylidene]-1,3-benzothiazole;hydroiodide

• CAS No.: 514-73-8
• Product Name: (2Z)-3-Ethyl-2-[(2E,4E)-5-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)penta-2,4-dienylidene]-1,3-benzothiazole;hydroiodide
• Molecular Formula: C23H24IN2S2+
• Molecular Weight: 518.5 g/mol
• IUPAC Name: (2Z)-3-ethyl-2-[(2E,4E)-5-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)penta-2,4-dienylidene]-1,3-benzothiazole;hydroiodide
• Standard InChI: InChI=1S/C23H23N2S2.HI/c1-3-24-18-12-8-10-14-20(18)26-22(24)16-6-5-7-17-23-25(4-2)19-13-9-11-15-21(19)27-23;/h5-17H,3-4H2,1-2H3;1H/q+1
• Standard InChIKey: MNQDKWZEUULFPX-UHFFFAOYSA-M
• Isomeric SMILES: CCN\1C2=CC=CC=C2S/C1=C\C=C\C=C\C3=[N+](C4=CC=CC=C4S3)CC.[I-]
• SMILES: CCN1C2=CC=CC=C2SC1=CC=CC=CC3=[N+](C4=CC=CC=C4S3)CC.I
• Canonical SMILES: CCN1C2=CC=CC=C2SC1=CC=CC=CC3=[N+](C4=CC=CC=C4S3)CC.[I-]
• Appearance: Solid powder
• Colorform: Dark greenish crystalline powder; Blue violet powde
• Melting Point: Decomposes at 478.4° F (EPA, 1998)
• Physical Description: Dithiazanine iodide appears as green, needle-like crystals. Used as a veterinary anthelmintic, as a sensitizer for photographic emulsions and as an insecticides. Not registered as a pesticide in the U.S. (EPA, 1998)
• Description: Dithiazanine iodide appears as green, needle-like crystals. Used as a veterinary anthelmintic, as a sensitizer for photographic emulsions and as an insecticides. Not registered as a pesticide in the U.S. (EPA, 1998); Dithiazanine iodide is an organic iodide salt and a member of benzothiazoles. It has a role as a fluorochrome and an anthelminthic drug. It contains a dithiazanine.; 3-Ethyl-2-(5-(3-ethyl-2-benzothiazolinylidene)-1,3- pentadienyl)benzothiazolium. A benzothiazole that was formerly used as an antinematodal agent and is currently used as a fluorescent dye.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Practically insoluble in water; Practically insoluble in ether; Very slightly soluble in alcohol and methyl alcohol; Can be solubilized with polyvinylpyrrolidone: Canadian Patent: 676,636 (1963 to GAF).
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3,3' Diethylthiadicarbocyanine; 3,3'-Diethylthiadicarbocyanine; Cyanine Dye DiS-C2-(5); Dithiazanine; Dithiazanine Iodide; Dizan; Iodide, Dithiazanine
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• PubChem Compound: 18531097
• Last Modified: Nov 11 2021